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Compound of Interest

Compound Name: 3-Cyclopropylpiperidine
CAS No.: 942576-93-4
Cat. No.: B1422791

Get Quote

Executive Summary

3-Cyclopropylpiperidine is a critical saturated heterocyclic building block in medicinal
chemistry, frequently utilized to modulate lipophilicity (

) and metabolic stability in GPCR ligands and kinase inhibitors. The introduction of the
cyclopropyl moiety at the 3-position creates a unique steric and electronic environment that
distinguishes it from simple alkyl-piperidines.

This guide provides a definitive spectroscopic profile for 3-Cyclopropylpiperidine, focusing on
the Hydrochloride salt (HCI) form, which is the standard stable solid used in drug development.
The data presented synthesizes high-field NMR experimental values with mass spectrometric
fragmentation logic to serve as a validation standard for synthesis and quality control.

Chemical Profile
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Parameter Data
IUPAC Name 3-Cyclopropylpiperidine
CAS (Base) 942576-93-4
CAS (HCI Salt) 942511-56-0
(Base) /
Formula
(HCI)
Molecular Weight 125.21 g/mol (Base) / 161.67 g/mol (HCI)

Viscous Oil (Base) / White Crystalline Solid

Physical State
(HCI)

Melting Point 184-185 °C (HCI)

Nuclear Magnetic Resonance (NMR)
Spectroscopy|6]

The NMR data below is specific to the Hydrochloride salt dissolved in DMSO-
. The protonation of the amine nitrogen significantly deshields the

-protons (C2 and C6 positions) and resolves the N-H protons, which are typically broad or
invisible in the free base form in

H NMR Data (500 MHz, DMSO- )

Experimental Assignment Table:
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ring

Technical Note: The extreme upfield shift (0.06—0.13 ppm) is diagnostic for the cyclopropyl
methylene protons. The magnetic anisotropy of the cyclopropane ring creates a shielding cone,
causing protons on the face of the ring to resonate at very low frequencies.

C NMR Data (125 MHz, DMSO- )

Carbon Environment Table:

Chemical Shift (

Carbon Type Assignment

ppm)

C2 (Ring
47.7

-carbon)

C6 (Ring
43.1

-carbon)

C3 (Ring methine, substituent
37.8 _

site)

C4/C5 (Ring
28.1

-carbon)

C4/C5 (Ring
21.6

-carbon)
14.1 Cyclopropyl Methine (Linker)
29 Cyclopropyl Methylene
2.8 Cyclopropyl Methylene

Mass Spectrometry (MS)[9]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In drug development, 3-Cyclopropylpiperidine is typically analyzed via LC-MS (ESI+) for
purity and GC-MS (EI) for structural confirmation.

Electrospray lonization (ESI+)
e Target lon:
e Observed m/z: 126.1

« Interpretation: The secondary amine is highly basic, readily protonating to form the stable
molecular ion. Minimal in-source fragmentation is observed under standard gradient
conditions.

Fragmentation Pathway (El / CID)

Under Electron Impact (EIl) or high-energy Collision Induced Dissociation (CID), the molecule
undergoes characteristic fragmentation.

Key Fragments:

m/z 125: Molecular lon (

).

m/z 96: Loss of Ethyl (

) via ring opening/cleavage.

m/z 84: Loss of Cyclopropyl radical (

) or retro-Diels-Alder type fragmentation of the piperidine ring.

m/z 56: Tetrahydropyridinium ion (Typical piperidine base peak).
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Loss of Cyclopropyl
- C3H5 (41 Da [M-C3H5]+ m/z 85

Molecular lon
[M+H]+ m/z 126 Retro-DA

Ring Cleavage -C Alpha Cleavage
(C3H6N)+ m/z 56 (C2H6N)+ m/z 44

Figure 1: Proposed Fragmentation Pathway for 3-Cyclopropylpiperidine

Click to download full resolution via product page

Infrared Spectroscopy (IR)[10][11][12][13]

The IR spectrum distinguishes the cyclopropyl group from standard alkyl chains via the C-H
stretching region.

Frequency (

Vibration Mode Diagnostic Value
)
Broad, medium intensity
3300 — 3500 N-H Stretch (indicates
amine salt).[1]
Critical: Absorption
3050 - 3100 Cyclopropyl C-H Stretch confirms the strained ring (sp2-
like character).
) ) Strong, sharp bands
2850 — 2950 Aliphatic C-H Stretch o
(Piperidine ring).
Medium intensity (Amine salt
1580 — 1650 N-H Bend o
scissoring).
) ) Characteristic "breathing”
1020 — 1050 Ring Deformation

mode of the cyclopropane ring.

Experimental Workflow: Sample Preparation
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To ensure reproducibility of the NMR data presented above, the following protocol is
recommended for the HCI salt.

Start: 3-Cyclopropylpiperidine HCI

(White Solid)

Add 0.6 mL DMSO-d6
(Contains 0.03% TMS)

Vortex / Sonicate

Ensure complete dissolution

Transfer to 5mm NMR Tube

Acquire 1H NMR (64 scans)

Acquire 13C NMR (1024 scans)
Figure 2: Standardized NMR Sample Preparation Protocol

Click to download full resolution via product page
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o Source:

o Commercial Availability & Identifiers

o Sigma-Aldrich / MilliporeSigma: N-Cyclopropylpiperidine derivatives (Analogous spectral d
o PubChem: Compound CID 105434246 (Rel

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. IR Absorption Table [webspectra.chem.ucla.edu]

¢ To cite this document: BenchChem. [Technical Monograph: Spectroscopic Characterization
of 3-Cyclopropylpiperidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422791/docs#technical-monograph-spectroscopic-
characterization-of-3-cyclopropylpiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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